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Compound of Interest

Compound Name: DFX117

Cat. No.: B15568789 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed protocols for the preparation, storage, and handling of stock

solutions of DFX117, a potent dual inhibitor of c-Met and PI3Kα. Adherence to these guidelines

is crucial for ensuring the stability, and activity of the compound for in vitro and in vivo

experimental use.

Introduction
DFX117 is a small molecule inhibitor targeting both the c-Met (hepatocyte growth factor

receptor) and the p110α subunit of phosphatidylinositol 3-kinase (PI3Kα). Aberrant activation of

the c-Met and PI3K/AKT signaling pathways is a hallmark of various cancers, promoting cell

proliferation, survival, and migration. By dually targeting these pathways, DFX117 presents a

promising therapeutic strategy for cancers dependent on this signaling axis, such as non-small

cell lung cancer. Accurate and consistent preparation of DFX117 stock solutions is the first

critical step for reliable experimental outcomes.

Physicochemical Properties and Solubility
A summary of the key quantitative data for DFX117 is presented in Table 1. This information is

essential for accurate stock solution preparation and experimental design.
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Property Value Source

Molecular Weight 573.55 g/mol MedchemExpress

Appearance Crystalline solid General knowledge

Primary Solvent Dimethyl Sulfoxide (DMSO) MedchemExpress

Solubility in DMSO ≥ 100 mg/mL MedchemExpress

CAS Number Not specified N/A

Table 1: Physicochemical and Solubility Data for DFX117

Experimental Protocol: Preparation of a 10 mM
DFX117 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of DFX117 in dimethyl

sulfoxide (DMSO).

Materials:

DFX117 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.
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Equilibration: Allow the vial of DFX117 powder to equilibrate to room temperature before

opening to minimize moisture condensation.

Weighing: Accurately weigh the desired amount of DFX117 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.74

mg of DFX117 (see calculation below).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

DFX117 powder.

Mixing: Vortex the solution until the DFX117 is completely dissolved. Gentle warming in a

water bath (not exceeding 37°C) can be used to aid dissolution if necessary. Ensure the

solution is clear and free of particulates.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles of the main stock.

Labeling: Clearly label each aliquot with the compound name (DFX117), concentration (10

mM), solvent (DMSO), date of preparation, and your initials.

Storage: Store the aliquots at -20°C or -80°C for long-term storage.

Calculation for a 10 mM Stock Solution:

Formula: Mass (g) = Molar Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg): (0.010 mol/L) x (0.001 L) x (573.55 g/mol ) = 0.0057355 g = 5.74 mg

Storage and Stability
Proper storage is critical to maintain the integrity of the DFX117 stock solution.

Storage Condition Stability

-20°C Up to 1 year

-80°C Up to 2 years
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Table 2: Recommended Storage Conditions for DFX117 Stock Solution in DMSO

Important Considerations:

Avoid Repeated Freeze-Thaw Cycles: Repeatedly freezing and thawing the stock solution

can lead to degradation of the compound. It is highly recommended to prepare single-use

aliquots.

Hygroscopicity of DMSO: DMSO is hygroscopic and will readily absorb moisture from the air.

Use anhydrous DMSO and keep vials tightly sealed.

Light Sensitivity: While not explicitly stated, it is good practice to protect the stock solution

from direct light by using amber vials or by wrapping clear vials in foil.

Experimental Workflow and Signaling Pathway
Diagrams
The following diagrams illustrate the experimental workflow for preparing the DFX117 stock

solution and the signaling pathway it inhibits.
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Caption: Experimental workflow for DFX117 stock solution preparation.
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Caption: DFX117 dually inhibits the c-Met and PI3K signaling pathways.

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
DFX117 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568789#how-to-prepare-dfx117-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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